4-aminophthalazin-1(2H)-one

• IUPAC Name: 4-amino-2H-phthalazin-1-one
• InChI: InChI=1S/C8H7N3O/c9-7-5-3-1-2-4-6(5)8(12)11-10-7/h1-4H,(H2,9,10)(H,11,12)
• InChI Key: IUBSMBJKUKVEMK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NNC2=O)N
• Molecular Formula: C8H7N3O
• DSSTOX Substance ID: DTXSID901309953
• Molecular Weight: 161.16 g/mol
• CAS RN: 13580-88-6

Description

4-Aminophthalazin-1(2H)-one is a heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They have a wide range of applications, including in pharmaceuticals, agrochemicals, and dyes.

Synthesis Analysis

The synthesis of 4-aminophthalazin-1(2H)-one could potentially involve palladium-catalyzed isocyanide insertion. Palladium-catalyzed reactions are widely used in the field of organic synthesis for creating complex chemical compounds.

Chemical Reactions Analysis

As mentioned earlier, the synthesis of this compound could involve palladium-catalyzed isocyanide insertion. This type of reaction is part of a broader class of reactions involving isocyanide insertion, which are still relatively unexplored compared to other types of reactions.

Scientific Research Applications

Synthesis Techniques and Heterocyclic Compound Development

• 4-Aminophthalazin-1(2H)-ones (APOs) are notable for their diverse biological activities. The palladium-catalyzed cross-coupling with isocyanide insertion offers an efficient method for producing variously substituted APOs, overcoming limitations of classical methods which are cumbersome and lack regioselectivity (Vlaar, Ruijter et al., 2013).
• The palladium-catalyzed synthesis technique is significant due to its efficiency in affording 4-aminophthalazin-1(2H)-ones, which are difficult to obtain regioselectively by classical methods (Vlaar, Ruijter et al., 2011).

Applications in Medicinal Chemistry

• The 2-phenylphthalazin-1(2H)-one (PHTZ) scaffold, related to 4-aminophthalazin-1(2H)-one, has been identified as a core skeleton for designing human A3 adenosine receptor antagonists, showcasing its potential in drug discovery (Poli, Catarzi et al., 2011).
• Novel and potent 6,7-methylenedioxyphthalazin-1(2H)-ones, a derivative of 4-aminophthalazin-1(2H)-one, have demonstrated significant anticonvulsant activity, indicating their potential application in the treatment of epilepsy (Grasso, De Sarro et al., 2000).

Advancements in Synthesis and Analysis

• Aromatic polyamides derived from unsymmetrical diamines containing the phthalazinone moiety, related to 4-aminophthalazin-1(2H)-one, have been synthesized and characterized for applications in materials science, particularly in the development of polymers with high thermal stability (Cheng, Jian et al., 2002).
• The design and synthesis of phthalazin-1(2H)-one derivatives as acetohydroxyacid synthase inhibitors showcase the compound's potential in the development of new herbicidal lead structures (Li, Luo et al., 2006).

Future Directions

Given that 4-aminophthalazin-1(2H)-one is underexplored, there is potential for future research to uncover more about its properties and potential applications. This could include further investigation into its synthesis, as well as studies into its physical and chemical properties.

Mechanism of Action

Target of Action

The primary target of 4-aminophthalazin-1(2H)-one is the RET (c-RET) protein , a receptor tyrosine kinase . This protein plays a crucial role in cell growth, differentiation, and survival . The compound has been shown to inhibit RET with an IC50 value of 0.4 nM .

Mode of Action

4-Aminophthalazin-1(2H)-one acts as a selective inhibitor of the RET protein . It binds to the protein, preventing it from participating in signal transduction processes that lead to cell proliferation . The compound is effective against several common RET oncogenic mutations .

Biochemical Pathways

The inhibition of RET by 4-aminophthalazin-1(2H)-one affects various biochemical pathways. Primarily, it disrupts the MAPK/ERK pathway , which is involved in cell proliferation and survival . By inhibiting RET, the compound prevents the activation of this pathway, thereby inhibiting cell growth .

Pharmacokinetics

It is known that the compound is soluble in dmso at concentrations greater than 100 mg/ml . Its bioavailability and ADME properties are subjects of ongoing research.

Result of Action

The result of 4-aminophthalazin-1(2H)-one’s action is the inhibition of cell proliferation in cells with RET mutations . This makes the compound a potential therapeutic agent for cancers driven by these mutations .

Action Environment

The action of 4-aminophthalazin-1(2H)-one can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s solubility and therefore its bioavailability . Additionally, the presence of other compounds can potentially affect the compound’s efficacy and stability .

Q & A

Q1: What are the advantages of the newly developed palladium-catalyzed synthesis of 4-Aminophthalazin-1(2H)-ones over traditional methods?

A1: Traditional synthesis of APOs often suffers from limitations in regioselectivity and the ability to introduce diverse substituents. The recently reported palladium-catalyzed method utilizes readily available starting materials such as substituted o-(pseudo)halobenzoates, hydrazines, and isocyanides to afford diversely substituted APOs. [, ] This method overcomes the regioselectivity issues encountered in classical approaches and allows for the efficient and modular synthesis of a wider range of APO derivatives. [, ]

Q2: Are there any limitations to the palladium-catalyzed synthesis of 4-Aminophthalazin-1(2H)-ones?

A2: While offering significant advantages, the palladium-catalyzed approach has shown specificity for tertiary alkyl isocyanides. [] Researchers have been actively exploring solutions and diversifications to overcome this limitation and further expand the scope of accessible APOs. []

Q3: What are some of the potential applications of 4-Aminophthalazin-1(2H)-ones in medicinal chemistry?

A3: Research has identified 4-Aminophthalazin-1(2H)-one derivatives as potential antagonists for the Melanin Concentrating Hormone Receptor 1 (MCH-R1). [] MCH-R1 is a G protein-coupled receptor that plays a role in regulating feeding behavior and energy balance. Antagonists of this receptor are being investigated as potential treatments for obesity and related metabolic disorders.

Q4: Have any novel synthetic routes for 4-Aminophthalazin-1(2H)-ones been reported besides the palladium-catalyzed approach?

A4: Yes, a recent study described the facile synthesis of novel 7-aminofuro- and 7-aminothieno[2,3-d]pyridazin-4(5H)-one and 4-aminophthalazin-1(2H)-ones. [] This method provides an alternative approach to access a variety of substituted APOs and further expands the chemical toolbox for exploring the structure-activity relationships and potential applications of these compounds.

Q5: How do the chemical reactions of hydrazine with different compounds contribute to the synthesis and understanding of 4-Aminophthalazin-1(2H)-ones?

A5: Early research explored the reactions of hydrazines with various compounds, providing insights into the formation and reactivity of 4-Aminophthalazin-1(2H)-ones. [] For instance, the ring-expansion reactions of 1,3-di-iminoisoindoline with hydrazine under different conditions led to the formation of various phthalazine derivatives, including 4-aminophthalazin-1(2H)-one. [] These studies highlight the versatility of hydrazine as a reagent in heterocyclic chemistry and its role in accessing valuable building blocks like APOs.